Cas no 2411293-90-6 (2-(butan-2-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methylaminoethane-1-sulfonyl fluoride)

• Product Name: 2-(butan-2-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methylaminoethane-1-sulfonyl fluoride
• CAS No: 2411293-90-6
• MF: C₁₂H₂₂FN₃O₂S
• MW: 291.385385036469
• CID: 5357272
• PubChem ID: 154879575
• Update Time: 2025-05-23

2-(butan-2-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methylaminoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4343802512
• 2-[(butan-2-yl)[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]amino]ethane-1-sulfonyl fluoride
• 2-[Butan-2-yl-[(2,5-dimethylpyrazol-3-yl)methyl]amino]ethanesulfonyl fluoride
• 2-(butan-2-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methylaminoethane-1-sulfonyl fluoride

• Inchi： 1S/C12H22FN3O2S/c1-5-11(3)16(6-7-19(13,17)18)9-12-8-10(2)14-15(12)4/h8,11H,5-7,9H2,1-4H3
• InChI Key： NQURCWGAGYYXQW-UHFFFAOYSA-N
• SMILES： S(CCN(CC1=CC(C)=NN1C)C(C)CC)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 372
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6

Additional information on 2-(butan-2-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methylaminoethane-1-sulfonyl fluoride

Chemical Compound CAS No 2411293-90-6: A Comprehensive Overview

The compound with CAS No 2411293-90-6, also known as 2-(butan-2-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methylaminoethane-1-sulfonyl fluoride, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising biological activity, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a sulfonyl fluoride group attached to an ethane backbone, which is further connected to a methylamino group substituted with a butan-2-yl and a 1,3-dimethylpyrazole moiety. The presence of these functional groups contributes to its versatility in chemical reactions and interactions with biological systems.

Recent studies have highlighted the potential of this compound in the field of drug discovery, particularly in targeting specific enzymes and receptors. Its sulfonyl fluoride group is known to act as a bioisostere for other functional groups, making it a valuable tool in medicinal chemistry for designing drugs with improved pharmacokinetic properties.

The pyrazole ring in the molecule is another key feature that has been associated with various biological activities, including anti-inflammatory and antitumor effects. Researchers have explored the substitution patterns on the pyrazole ring to optimize its bioactivity and selectivity for specific targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, which are critical for its application in pharmaceutical research.

The butan-2-yl group attached to the methylamino moiety adds steric bulk to the molecule, potentially influencing its binding affinity to target proteins. This aspect has been thoroughly investigated in computational studies, which have provided insights into the molecular interactions that govern its bioactivity.

Moreover, the ethane backbone serves as a flexible linker that allows for conformational adjustments necessary for optimal binding to target molecules. This flexibility is crucial for enhancing the compound's efficacy in therapeutic applications.

Recent advancements in analytical techniques have enabled detailed characterization of this compound's physical and chemical properties. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been instrumental in confirming its molecular structure and purity.

In conclusion, CAS No 2411293-90-6, or 2-(butan-2-yl)(1,3-dimethyl-1H-pyrazol-5-yl)methylaminoethane-1-sulfonyl fluoride, represents a promising candidate for further exploration in drug development and chemical research. Its unique structure and versatile functional groups make it a valuable asset in advancing our understanding of complex biological systems.